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Compound of Interest

Compound Name: 4,4-Difluoropentanal
CAS No.: 1546331-97-8
Cat. No.: B2454373
Get Quote
. J

Executive Summary & Chemical Profile

4,4-Difluoropentanal is a specialized fluorinated building block frequently used in the
synthesis of pharmaceutical intermediates (e.g., Orexin receptor agonists). Unlike standard
aliphatic aldehydes, the presence of the gem-difluoro group at the C4 position imparts specific
stability and lipophilicity profiles that dictate strict disposal pathways.

Critical Directive: This compound must be treated as Halogenated Organic Waste. Under no
circumstances should it be combined with non-halogenated solvents or aqueous waste
streams. Improper disposal in standard incinerators can lead to the formation of Hydrofluoric
Acid (HF), causing catastrophic damage to scrubber systems and regulatory violations.

Chemical Identity Table
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Parameter Detail

Chemical Name 4,4-Difluoropentanal

CAS Number 1546331-97-8

Molecular Formula CsHsF20

Molecular Weight 122.11 g/mol

Physical State Liguid (Colorless to pale yellow)

Flammable Liquid (H226), Skin/Eye Irritant

Primary Hazards
(H315, H319)

o Oxidizes to 4,4-difluoropentanoic acid upon air
Reactivity
exposure

Pre-Disposal Assessment & Stabilization

Before moving the container to the waste stream, you must validate the state of the chemical.
Aldehydes are prone to autoxidation, converting to their corresponding carboxylic acids over
time.

Step 1: Visual Inspection

» Crystals/Solids: If solid precipitates are observed in the liquid, the aldehyde may have
polymerized or oxidized significantly. This does not change the disposal route but requires
noting "Potential Peroxides/Acids" on the waste tag as a precaution.

o Container Integrity: Ensure the cap is a fluoropolymer-lined (PTFE) screw cap. Aldehydes
can soften standard rubber septa.

Step 2: Chemical Stabilization (If necessary)

If the bottle is old (>1 year) or shows signs of crusting:

o Do NOT distill. Distillation of old aldehydes can concentrate unstable peroxides (rare but
possible).
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« Dilution: If the material is pure and you are discarding >50mL, dilute it 1:10 with a compatible
halogenated solvent (e.g., Dichloromethane) to reduce the fire load and reactivity risk before
placing it in the waste drum.

The Disposal Protocol (Step-by-Step)

This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act)
standards for ignitable (D001) and toxic waste.

Phase A: Segregation

The Golden Rule: 4,4-Difluoropentanal contains fluorine. It must go into the Halogenated
Waste stream.

« Why? Commercial incinerators operate at different temperatures. Non-halogenated waste is
often used as fuel blending. Halogenated waste requires specific high-temperature
incineration (>1100°C) with acid gas scrubbing to capture the HF gas generated when the C-
F bonds break.

Phase B: Container Selection

e Primary Choice: Amber Glass bottle with PTFE-lined cap.
e Secondary Choice: High-Density Polyethylene (HDPE).

e Avoid: Low-density plastics or metal cans (unless lined), as the potential acid degradation
product (4,4-difluoropentanoic acid) can corrode metal.

Phase C: Labeling

Attach a hazardous waste tag with the following specific data:
e Full Chemical Name: "4,4-Difluoropentanal” (Do not use abbreviations like "DFP").

o Constituents: If diluted, list the solvent (e.g., "Dichloromethane 90%, 4,4-Difluoropentanal
10%").

» Hazard Checkboxes: [x] Flammable, [x] Toxic, [x] Irritant.[1][2]
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Phase D: Waste Codes

When completing the manifest, utilize the following codes based on your region's regulations
(US EPA defaults):

e DO0O01: Ignitable Waste (Flash point likely <60°C).

e Lab Pack: If disposing of small intact bottles, pack in a drum with vermiculite under "Lab

Pack - Flammable/Toxic."

Operational Workflow Diagram

The following decision tree illustrates the logic flow for assessing and disposing of this

compound.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2454373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: 4,4-Difluoropentanal Disposal

1. Visual Assessment
(Crystals? Oxidation?)

l

Is the chemical pure?

Yes (>50mL)

Dilute with DCM (1:10)

to reduce reactivity No (Already mixed)

2. Segregation:

HALOGENATED WASTE STREAM

3. Container:
Glass or HDPE only

l

4. Labeling:
'Flammable’, 'Toxic', 'Fluorinated'

High-Temp Incineration

(HF Scrubbing Required)

Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and disposal of fluorinated aldehydes.

Emergency Spill Response
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In the event of a benchtop spill (<500 mL):

Evacuate & Ventilate: The vapors are respiratory irritants. Clear the immediate area.[3]
o PPE: Wear nitrile gloves (double gloved recommended), safety goggles, and a lab coat.

o Absorb: Do not use paper towels (flammability risk). Use a commercial organic spill pad or
vermiculite.

o Neutralize: If available, treat the absorbed spill with a mild basic solution (sodium
bicarbonate) to neutralize any potential acid formation, only if the spill is contained in a fume
hood.

 Collect: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated with
4,4-Difluoropentanal.”

o Disposal: Treat the debris container as Solid Halogenated Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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